4-[4-(Tert-butyl)phenyl]-4-hydroxy-1-cyclohexanone

• Molecular Formula: C16H22O2
• Molecular Weight: 246.34 g/mol
• IUPAC Name: 4-(4-tert-butylphenyl)-4-hydroxycyclohexan-1-one
• InChI: InChI=1S/C16H22O2/c1-15(2,3)12-4-6-13(7-5-12)16(18)10-8-14(17)9-11-16/h4-7,18H,8-11H2,1-3H3
• InChI Key: QZQYXWBQZZGIPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2(CCC(=O)CC2)O

Description

4-[4-(Tert-butyl)phenyl]-4-hydroxy-1-cyclohexanone is a useful research compound. Its molecular formula is C16H22O2 and its molecular weight is 246.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In 10 ml of tetrahydrofuran was dissolved 1.10 g of 8-[4-(tert-butyl)phenyl]-1,4-dioxaspiro[4.5]decane-8-ol. Then, 5.00 ml of 6 mol/L hydrochloric acid and 5.00 ml of water were added at an ice-cooled temperature and the resulting mixture was stirred at ambient temperature for 2 hours. The reaction mixture was poured into a mixture of water and ethyl acetate, and the organic layer was separated. The organic layer was washed successively with water and saturated aqueous solution of sodium chloride and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure. Hexane was added to the residue, and the resulting crystal was collected by filtration to obtain 0.67 g of 4-[4-(tert-butyl)phenyl]-4-hydroxy-1-cyclohexanone as a colorless crystalline product.